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Compound of Interest

Compound Name: 3-(Diethylamino)-4-methylphenol

Cat. No.: B12507900 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-(Diethylamino)-4-methylphenol

This document provides a comprehensive overview of the safety and handling protocols for 3-
(Diethylamino)-4-methylphenol, intended for researchers, scientists, and drug development

professionals. It covers hazard identification, protective measures, emergency procedures, and

chemical properties to ensure safe laboratory practices.

Chemical Identification and Physical Properties
3-(Diethylamino)-4-methylphenol is an aromatic compound used in chemical synthesis.

Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 6265-08-3

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol

Appearance
Liquid or Semi-Solid or Solid or

Lump

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere

Purity ≥98%

InChI Key
DBDSFGCFMKANAS-

UHFFFAOYSA-N

Hazard Identification and Classification
This chemical is classified as hazardous. The following table summarizes its GHS

classification, which dictates the necessary precautionary measures.
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GHS
Classification

Code Description Pictogram Signal Word

Acute Toxicity,

Oral
H302

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Acute Toxicity,

Dermal
H312

Harmful in

contact with skin

GHS07

(Exclamation

Mark)

Warning

Skin Irritation H315
Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning

Eye Irritation H319
Causes serious

eye irritation

GHS07

(Exclamation

Mark)

Warning

Acute Toxicity,

Inhalation
H332

Harmful if

inhaled

GHS07

(Exclamation

Mark)

Warning

Specific target

organ toxicity —

single exposure

H335

May cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Source:

The logical workflow for identifying and responding to these hazards is crucial for laboratory

safety.

Hazard Identification

Response Protocols

H302: Harmful if swallowed

Prevention (P261, P280) Response (P301, P302, P304, P305)

H312: Harmful in contact with skin H332: Harmful if inhaled H315: Causes skin irritationH319: Causes serious eye irritation H335: May cause respiratory irritation

Storage (P403, P405) Disposal (P501)
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Figure 1: Hazard Identification and Response Workflow.

Toxicological Information
The primary health hazards are related to acute toxicity upon ingestion, skin contact, or

inhalation, as well as irritation to the skin, eyes, and respiratory system. No quantitative

toxicological data, such as LD50 or LC50 values, were available in the consulted resources. As

with related phenolic and amine compounds, it should be treated as toxic.[1]

Experimental and Handling Protocols
Safe Handling
Proper handling procedures are essential to minimize exposure.

Engineering Controls: Handle the substance in a well-ventilated area, preferably within a

chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.[3]

Handling Practices: Avoid contact with skin, eyes, and clothing.[2] Prevent the formation of

dust or aerosols. Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly

after handling.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

the substance in a dark place and under an inert atmosphere to maintain stability.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing exposure. The required level of

protection depends on the specific laboratory procedure and exposure potential.
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Assess Experimental Task

Potential for Splash
or Aerosol Generation?

Minimum PPE:
- Safety Glasses with Side Shields

- Lab Coat
- Chemical-Resistant Gloves

Low

Enhanced PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Clothing
- Appropriate Respirator

High

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) Selection Logic.

Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[6][7] A

face shield should be used in situations with a high potential for splashing.[7][8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[4]

Contaminated clothing should be removed and washed before reuse.[3]

Respiratory Protection: If ventilation is insufficient or if working with heated material or

creating aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic

vapors.[7][9][10]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[2][3]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing. If skin irritation

occurs, get medical advice.

[3][11]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical attention.

[3][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[2][3][4]

Accidental Release Measures
A systematic approach is necessary to safely manage spills.
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Spill Detected

Evacuate and Secure Area
Remove Ignition Sources

Assess Spill Size and Risk

Don Appropriate PPE
(See Figure 2)

Contain Spill with Inert Material

For Solids: Dampen and Sweep Up
Place in Labeled Container

Decontaminate Spill Area

Dispose of Waste According to
Regulations

Click to download full resolution via product page

Figure 3: Accidental Spill Response Workflow.

Personal Precautions: Ensure adequate ventilation and wear the appropriate personal

protective equipment.[3]
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Environmental Precautions: Prevent the chemical from entering drains, surface water, or the

sanitary sewer system.[2][3]

Containment and Cleanup: For solid spills, dampen the material with a suitable solvent like

ethanol to avoid dust formation, then sweep or shovel it into a suitable, closed container for

disposal.[1][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[3][4]

Specific Hazards: Combustion may produce irritating and toxic gases, including carbon

oxides and nitrogen oxides.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Stability and Reactivity
Understanding the chemical's stability and reactivity is key to preventing hazardous reactions.
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Parameter Description Reference

Reactivity

As a phenol and an amine, it

can act as a weak acid and a

base. Amines are incompatible

with isocyanates, peroxides,

and acid halides. Phenols are

incompatible with strong

reducing agents and bases.

[1][12]

Chemical Stability

Stable under recommended

storage conditions (cool, dry,

dark, inert atmosphere).[2]

Conditions to Avoid

Excess heat, dust formation,

and exposure to incompatible

materials.[2] The compound

may be sensitive to prolonged

air exposure.[1]

Incompatible Materials

Strong oxidizing agents, strong

bases, acid chlorides, acid

anhydrides, and strong

reducing agents.

[1][2][9][12]

Hazardous Decomposition

Thermal decomposition can

release irritating and toxic

gases and vapors.

[2]

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Dispose of the contents and container at an approved waste

disposal plant.[3] Do not dispose of it via the sanitary sewer.[3]

This guide summarizes the critical safety and handling information for 3-(Diethylamino)-4-
methylphenol based on available data. Adherence to these protocols is essential for

minimizing risk in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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